Cas no 1246819-04-4 (Cimbuterol-D9)

• Product name: Cimbuterol-D9
• CAS No: 1246819-04-4
• MF: C₁₃H₁₉N₃O
• MW: 233.30946
• CID: 1075923
• PubChem ID: 329755158

Cimbuterol-D9 Chemical and Physical Properties

Names and Identifiers

• Cimbuterol-D9
• 2-amino-5-[2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-1-hydroxyethyl]benzonitrile
• Cimbuterol
• Cimbuterol-(tert-butyl-d9)
• 2-Amino-5-(2-tert-butyl-d9-amino-1-hydroxyethyl)benzonitrile
• 2-amino-5-(1-hydroxy-2-{[2-(?H?)methyl(1,1,1,3,3,3-?H?)propan-2-yl]amino}ethyl)benzonitrile
• CS-0128363
• 1246819-04-4
• 1ST1389
• HY-131105S
• Cimbuterol D9 (tert-butyl D9)
• Cimbuterol-(tert-butyl-d9), VETRANAL(TM), analytical standard
• DTXSID10746881
• 2-Amino-5-[2-[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]-1-hydroxyethyl]benzonitrile; D9-Cimbuterol; Benzonitrile, 2-amino-5-[2-[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]-1-hydroxyethyl]-
• 2-Amino-5-(1-hydroxy-2-{[2-(~2~H_3_)methyl(~2~H_6_)propan-2-yl]amino}ethyl)benzonitrile
• DA-62315

• MDL： MFCD20264920
• Inchi： InChI=1S/C13H19N3O/c1-13(2,3)16-8-12(17)9-4-5-11(15)10(6-9)7-14/h4-6,12,16-17H,8,15H2,1-3H3/i1D3,2D3,3D3
• InChI Key： YKKQAXQGZIBJFS-GQALSZNTSA-N
• SMILES： [2H]C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])NCC(c1ccc(c(c1)C#N)N)O

Computed Properties

• Exact Mass: 242.209302952g/mol
• Monoisotopic Mass: 242.209302952g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: >173°C
• Boiling Point: 438.7±45.0 °C at 760 mmHg
• Flash Point: 219.1±28.7 °C
• Solubility: Methanol (Slightly, Heated)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Cimbuterol-D9 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles